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Compound of Interest

Compound Name: 2-Chloroethyl methacrylate

Cat. No.: B158982

CAS Number: 1888-94-4

This in-depth guide serves as a technical resource for researchers, scientists, and
professionals in drug development on 2-Chloroethyl methacrylate. This document provides
critical information regarding its chemical properties, comprehensive safety data, and
procedural guidelines for safe handling.

Core Chemical and Physical Properties

2-Chloroethyl methacrylate is an organic compound classified as an ester of methacrylic
acid.[1] It is primarily used as a monomer in the preparation of poly(2-chloroethyl
methacrylate). The presence of both a polymerizable methacrylate group and a reactive
chloroethyl group makes it a versatile building block in polymer science.[2]
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Property Value

CAS Number 1888-94-4

Molecular Formula C6HICIO2[1][3][4][5]

Molecular Weight 148.59 g/mol [2][3][4][5]
Appearance Colorless to light yellow clear liquid[1]
Purity >97%([4]

EINECS Number 217-566-1[3][6]

Storage Temperature 2-8°C, sealed in a dry environment[7]

Safety Data Sheet Summary

The following tables summarize the critical safety information derived from the Safety Data
Sheet (SDS) for 2-Chloroethyl methacrylate.

H | Identificati | Classificati

Hazard Class GHS Classification  Signal Word Hazard Statements

o H301: Toxic if
Acute Toxicity (Oral) Category 3 Danger
swallowed[5][7][8]
Acute Toxicity H331: Toxic if
) Category 3 Danger )
(Inhalation) inhaled[5][8]
Acute Toxicity H311: Toxic in contact
Category 3 Danger ) )
(Dermal) with skin[7]
Serious Eye H318: Causes serious
o Category 1 Danger
Damage/Irritation eye damage[5][7][8]
Skin _ H315: Causes skin
Category 2 Warning

Corrosion/Irritation

irritation[6]

Specific Target Organ Single Exposure, Warni H335: May cause
arnin

Toxicity Category 3 J respiratory irritation[6]
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First Aid Measures

Exposure Route

First Aid Protocol

Do NOT induce vomiting. Immediately call a

Ingestion o )
physician or poison control center.[6][9]
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical

attention.[6][9]

Skin Contact

Wash with plenty of soap and water. Take off
contaminated clothing and wash before reuse. If

skin irritation occurs, get medical advice.[6]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
advice.[6][9]

Experimental Protocols: Safe Handling and

Personal Protection

Adherence to strict safety protocols is mandatory when handling 2-Chloroethyl methacrylate

due to its toxicity.

Engineering Controls:

o Work exclusively under a chemical fume hood.

e Ensure eyewash stations and safety showers are in close proximity to the workstation.[9]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.
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o Respiratory Protection: Use a NIOSH/MSHA approved respirator if ventilation is inadequate.

[6]
Handling and Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]
o Keep away from heat, sparks, open flames, and hot surfaces.[6][9]
e Incompatible Materials: Strong oxidizing agents, strong bases.

Visualized Workflows and Hazard Relationships

The following diagrams illustrate the safe handling workflow and the relationship between
exposure routes and health effects.
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Acquisition & Storage

Acquire Chemical

y

Store at 2-8°C in a dry,
well-ventilated area

Prepare for use

Handlingv Protocol

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Work in a certified
chemical fume hood

:

Conduct Experiment

After use

Waste &vDisposal

Collect waste in a
-labeled, sealed container

i

Dispose of waste via
-approved hazardous waste program
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Routes of Exposure Potential Health Effects

Serious Eye Damage
Skin Irritation
Toxic if Inhaled

Respiratory Irritation

Skin Contact

Jll

Toxic if Swallowed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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